Cas no 38632-24-5 (Dopamine 4-b-D-Glucuronide)

• Product Name: Dopamine 4-b-D-Glucuronide
• CAS No: 38632-24-5
• MF: C₁₄H₁₉NO₈
• MW: 329.30256485939
• CID: 322114
• PubChem ID: 3082490
• Update Time: 2025-06-11

Dopamine 4-b-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid,4-(2-aminoethyl)-2-hydroxyphenyl
• Dopamine 4-β-D-Glucuronide
• DOPAMINE 4-ك-D-GLUCURONIDE
• 4-(2-AMinoethyl)-2-hydroxyphenyl
• DA-4-O-glucuronide
• Dopamine 4-Beta-D-Glucuronide
• dopamine glucuronide
• Dopamine O4-glucuronide
• dopamine-4-O-glucuronide
• 4-(2-aminoethyl)-2-hydroxyphenyl beta-delta-Glucopyranosiduronic acid
• 38632-24-5
• DTXSID70959475
• CHEBI:88776
• beta-D-Glucopyranosiduronic acid, 4-(2-aminoethyl)-2-hydroxyphenyl
• Dopamine 4-b-D-Glucuronide
• SCHEMBL21594822
• Dopamine 4- beta -D-Glucuronide
• 4-(2-Aminoethyl)-2-hydroxyphenyl hexopyranosiduronic acid
• Dopamine 4-?-D-Glucuronide
• 4-(2-aminoethyl)-2-hydroxyphenyl beta-D-glucopyranosiduronate
• 4-(2-aminoethyl)-2-hydroxyphenyl beta-delta-glucopyranosiduronate
• (2S,3S,4S,5R,6S)-6-[4-(2-aminoethyl)-2-hydroxyphenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• 4-(2-aminoethyl)-2-hydroxyphenyl beta-D-glucopyranosiduronic acid
• Q27160736
• (2S,3S,4S,5R,6S)-6-(4-(2-Aminoethyl)-2-hydroxyphenoxy)-3,4,5-trihydroxyoxane-2-carboxylate
• (2S,3S,4S,5R,6S)-6-(4-(2-Aminoethyl)-2-hydroxyphenoxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid
• (2S,3S,4S,5R,6S)-6-(4-(2-aminoethyl)-2-hydroxyphenoxy)-3,4,5-trihydroxyoxane-2-carboxylic acid
• (2S,3S,4S,5R,6S)-6-[4-(2-Aminoethyl)-2-hydroxyphenoxy]-3,4,5-trihydroxyoxane-2-carboxylate
• DB-222829
• 4-(2-Aminoethyl)-2-hydroxyphenyl ss-D-Glucopyranosiduronic Acid; Dopamine Glucuronide; Dopamine-4-O-glucuronide;

• Inchi： 1S/C14H19NO8/c15-4-3-6-1-2-8(7(16)5-6)22-14-11(19)9(17)10(18)12(23-14)13(20)21/h1-2,5,9-12,14,16-19H,3-4,15H2,(H,20,21)/t9-,10-,11+,12-,14+/m0/s1
• InChI Key： CQASRCDNLNMIJY-BYNIDDHOSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)O)O)O)O)OC1C=CC(CCN)=CC=1O

Computed Properties

• Exact Mass: 347.12200
• Monoisotopic Mass: 329.11106656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 163Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: >180°C (dec.)
• Boiling Point: 416.7±45.0 °C at 760 mmHg
• Solubility: Water (Slightly)
• PSA: 193.93000
• LogP: -1.82980
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Dopamine 4-b-D-Glucuronide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20??C Freezer, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on Dopamine 4-b-D-Glucuronide

Dopamine 4-b-D-Glucuronide (CAS No. 38632-24-5): A Comprehensive Overview

Dopamine 4-b-D-Glucuronide, with the chemical identifier CAS No. 38632-24-5, is a compound of significant interest in the field of biochemistry and pharmacology. This glycosylated derivative of dopamine has garnered attention due to its unique structural properties and potential biological activities. The introduction of a glucuronic acid moiety at the 4-position of dopamine introduces new pharmacokinetic and pharmacodynamic characteristics, making it a subject of extensive research in drug development and metabolic studies.

The synthesis and characterization of Dopamine 4-b-D-Glucuronide involve sophisticated chemical methodologies that ensure high purity and yield. Advanced techniques such as enzymatic glycosylation and chemical coupling reactions are employed to achieve the desired structure. The compound's stability under various conditions, including pH and temperature, is a critical factor in its potential applications, particularly in formulations intended for oral or parenteral administration.

Recent studies have highlighted the role of Dopamine 4-b-D-Glucuronide in modulating neurotransmitter pathways. Dopamine, a key neurotransmitter involved in motor control, reward, and emotional responses, loses its activity when conjugated with glucuronic acid. However, the glucuronide derivative may still influence these pathways indirectly by affecting dopamine metabolism or by serving as a precursor in enzymatic pathways. This has opened up new avenues for research into neuroprotective and neurorestorative therapies.

The pharmacokinetic profile of Dopamine 4-b-D-Glucuronide is another area of active investigation. Unlike free dopamine, which has a short half-life and rapid clearance from the bloodstream, glucuronidated forms tend to have longer circulation times. This extended presence in the systemic circulation could potentially enhance drug delivery to target tissues or reduce the frequency of dosing required for therapeutic efficacy. Such properties make it an attractive candidate for sustained-release formulations.

Moreover, the metabolic fate of Dopamine 4-b-D-Glucuronide provides insights into its potential interactions with other drugs and endogenous compounds. Glucuronidation is a major pathway for drug metabolism, often serving to detoxify or excrete xenobiotics. Understanding how Dopamine 4-b-D-Glucuronide interacts with this pathway can help predict its side effects and optimize its use in combination therapies. For instance, drugs that induce or inhibit glucuronidation enzymes could alter the levels of this compound in the body, necessitating careful dosing adjustments.

In clinical settings, Dopamine 4-b-D-Glucuronide has been explored as a potential therapeutic agent for various neurological disorders. Its ability to modulate dopamine signaling without the immediate adverse effects associated with free dopamine makes it an appealing option for conditions such as Parkinson's disease or dopamine-dependent addiction disorders. Preclinical studies have demonstrated promising results in animal models, suggesting that further clinical trials could validate its therapeutic potential.

The analytical methods used to study Dopamine 4-b-D-Glucuronide are equally important in ensuring accurate data interpretation. High-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly employed techniques to determine purity, concentration, and structural integrity. These methods provide reliable data on the compound's behavior in biological systems, aiding researchers in understanding its mechanisms of action.

The regulatory landscape for Dopamine 4-b-D-Glucuronide also plays a crucial role in its development and commercialization. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and safely for clinical use. Additionally, regulatory agencies require comprehensive toxicological studies to assess any potential risks associated with its use. These stringent requirements underscore the importance of rigorous research and development before such compounds can reach patients.

The future directions for research on Dopamine 4-b-D-Glucuronide are multifaceted. Investigating its role in diseases beyond neurological disorders could uncover new therapeutic applications. Additionally, exploring synthetic modifications to enhance its pharmacological properties may lead to more effective derivatives with improved safety profiles. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.